Cas no 1805334-98-8 (3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine
• CAS No: 1805334-98-8
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 4859714
• Update Time: 2025-10-29

3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine

• Inchi： 1S/C7H5BrF3N/c1-3-6(8)5(7(10)11)4(9)2-12-3/h2,7H,1H3
• InChI Key： CKTCAMIVWQJVFC-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine

Introduction to 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine (CAS No. 1805334-98-8)

3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine, identified by its CAS number 1805334-98-8, is a significant compound in the realm of modern chemical synthesis and pharmaceutical research. This heterocyclic aromatic molecule features a pyridine core substituted with bromine, difluoromethyl, fluoro, and methyl groups, making it a versatile intermediate for the development of novel bioactive molecules.

The structural configuration of 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine imparts unique electronic and steric properties that are highly valuable in medicinal chemistry. The presence of multiple halogen atoms, particularly the difluoromethyl group, enhances its reactivity and potential for further functionalization. This compound has garnered attention due to its role in synthesizing small-molecule inhibitors targeting various biological pathways.

In recent years, researchers have been exploring the applications of 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine in the development of pharmacological agents. Its structural features make it an excellent scaffold for designing molecules with improved metabolic stability and enhanced binding affinity to biological targets. For instance, studies have demonstrated its utility in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The difluoromethyl substituent is particularly noteworthy, as it is known to improve the pharmacokinetic properties of drug candidates by increasing lipophilicity and reducing metabolic degradation. Additionally, the fluoro and bromo groups introduce polarity and electronic modulation, respectively, which can fine-tune the interactions between the molecule and its biological target. These attributes have made 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine a preferred building block in high-throughput screening campaigns.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular docking studies suggest that derivatives of 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine can effectively interact with enzymes and receptors involved in metabolic disorders. This has opened up new avenues for therapeutic intervention in conditions such as diabetes and obesity.

The synthesis of 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, are employed to achieve high yields and purity. The growing demand for this compound underscores the importance of optimizing synthetic routes to meet industrial-scale production needs.

Moreover, the pharmaceutical industry has shown interest in exploring analogs of 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine to discover new therapeutic entities. By modifying its substituents or extending its core structure, researchers aim to develop compounds with superior efficacy and reduced side effects. This underscores the compound's significance as a pharmacophore in drug discovery.

In conclusion, 3-Bromo-4-(difluoromethyl)-5-fluoro-2-methylpyridine (CAS No. 1805334-98-8) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential applications in drug development make it a valuable asset for academic researchers and pharmaceutical companies alike. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs.